Cas no 20638-84-0 (Retinamide)

• Product Name: Retinamide
• CAS No: 20638-84-0
• MF: C₂₀H₂₉NO
• MW: 299.450365781784
• CID: 825218
• PubChem ID: 5370221
• Update Time: 2025-07-29

Retinamide Chemical and Physical Properties

Names and Identifiers

• Retinamide
• all-trans-retinamide
• Retinamide,all-trans
• Retinoyl amid
• Retinoyl Amide
• Vitamin A amide
• Ro 4-3930
• Retinamide, all-trans-
• 3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenamide
• all-trans-Vitamin A Amide
• UNII-BQC43T81DZ
• 15-Aminoretinal #
• DTXSID001318373
• Q27274815
• Ro-4-3930
• VITAMIN A AMIDE, ALL-TRANS
• (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenamide
• (2E,4E,6E,8E)-3,7-DIMETHYL-9-(2,6,6-TRIMETHYLCYCLOHEX-1-EN-1-YL)NONA-2,4,6,8-TETRAENAMIDE
• Vitamin A-Saeureamid [German]
• J-013485
• BQC43T81DZ
• Vitamin A-Saeureamid
• 20638-84-0
• SCHEMBL60864

• Inchi： 1S/C20H29NO/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H2,21,22)/b9-6+,12-11+,15-8+,16-14+
• InChI Key： NUXWXMZVAHSICO-YCNIQYBTSA-N
• SMILES： O=C(/C=C(\C)/C=C/C=C(\C)/C=C/C1=C(C)CCCC1(C)C)N

Computed Properties

• Exact Mass: 299.22500
• Monoisotopic Mass: 299.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 481.9±18.0 °C at 760 mmHg
• Flash Point: 245.2±21.2 °C
• PSA: 43.09000
• LogP: 5.70360
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Retinamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids